2'-N-methyl-8-methoxychlortetracycline
Description
2'-N-Methyl-8-methoxychlortetracycline is a semisynthetic derivative of chlortetracycline, a broad-spectrum tetracycline antibiotic. The compound features two key modifications:
- 2'-N-Methylation: A methyl group replaces the hydrogen on the amine at the 2' position of the tetracycline backbone.
- 8-Methoxylation: A methoxy group substitutes the hydrogen at the 8-position of the aromatic ring.
These modifications aim to enhance stability, reduce enzymatic degradation, and improve pharmacokinetic properties compared to parent compounds. Chlortetracycline itself is distinguished by a chlorine atom at position 7, which broadens its antibacterial spectrum .
Properties
CAS No. |
110298-65-2 |
|---|---|
Molecular Formula |
C24H27ClN2O9 |
Molecular Weight |
522.935 |
IUPAC Name |
(4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-8-methoxy-N,6-dimethyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide |
InChI |
InChI=1S/C24H27ClN2O9/c1-23(34)8-6-9-17(27(3)4)19(30)14(22(33)26-2)21(32)24(9,35)20(31)12(8)18(29)13-10(28)7-11(36-5)16(25)15(13)23/h7-9,17,28-29,32,34-35H,6H2,1-5H3,(H,26,33)/t8-,9-,17-,23-,24-/m0/s1 |
InChI Key |
WQGJHOQATLCJIW-SBAZJYRFSA-N |
SMILES |
CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C(=C(C=C4O)OC)Cl)O)O)O)C(=O)NC)N(C)C)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Antibacterial Activity: No direct data on 2'-N-methyl-8-methoxychlortetracycline’s efficacy is available in the provided evidence. However, structural analogs like N-(N2-lysinomethyl)tetracycline suggest that side-chain modifications can mitigate resistance .
- Stability : The 8-methoxy group in coumarin derivatives () correlates with high melting points, implying that similar substituents in tetracyclines may enhance thermal and chemical stability .
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